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Compound of Interest

Compound Name: Methoxypropanol

cat. No.: B072326

Proper disposal of methoxypropanol is critical for ensuring laboratory safety and
environmental protection. As a flammable and potentially hazardous chemical, it requires a
systematic approach to waste management, adhering strictly to institutional and regulatory
guidelines. This guide provides a detailed, step-by-step protocol for the safe handling and
disposal of methoxypropanol waste in a laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, ensure all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). Handle methoxypropanol in a well-
ventilated area, preferably under a chemical fume hood, to minimize inhalation exposure.[1]

Essential PPE and Handling:

Eye Protection: Wear safety goggles or a face shield.
» Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene).[2]
¢ Protective Clothing: A flame-retardant lab coat and closed-toe shoes are mandatory.

« Ignition Sources: Keep methoxypropanol away from heat, sparks, open flames, and any
other potential ignition sources.[1][3] It is a flammable liquid.[4]

 Static Discharge: Use only non-sparking tools and ensure containers and equipment are
properly grounded and bonded to prevent static electricity buildup.[3]
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Step-by-Step Disposal Protocol

Follow these procedures to manage methoxypropanol waste from generation to final disposal.

Step 1: Waste Identification and Classification Methoxypropanol is classified as a hazardous
waste due to its flammability.[3][5] Under the Resource Conservation and Recovery Act
(RCRA), it is characterized by the EPA hazardous waste number D001 for ignitability.[6][7] It is
crucial to determine if the waste is pure methoxypropanol or a mixture, as contaminants can
alter the disposal requirements.

Step 2: Waste Collection and Labeling

Container: Use a designated, chemically compatible, and leak-proof container for collecting
methoxypropanol waste.[6] Do not mix it with other incompatible waste streams.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name ("Methoxypropanol™), and appropriate hazard pictograms (e.g., flammable).
[5] This ensures clear communication of the container's contents and associated risks.

Step 3: On-Site Accumulation and Storage

Location: Store the waste container in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.[5][8]

Conditions: Keep the container tightly closed and store it in a cool, dry, and well-ventilated
area away from heat and direct sunlight.[9] The storage area should have secondary
containment to manage potential leaks.[10]

Volume Limits: Under RCRA, laboratories can accumulate up to 55 gallons of hazardous
waste in an SAA.[8]

Step 4: Arranging for Final Disposal

o Professional Disposal: Methoxypropanol waste must not be disposed of down the drain or
in regular trash.[9] Arrange for disposal through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous-waste disposal contractor.[3][10]
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o Documentation: Provide the disposal vendor with accurate information regarding the waste's
composition and volume to ensure it is transported and disposed of in compliance with all
local, state, and federal regulations.[9][10]

Step 5: Spill Management In the event of a spill, immediate action is necessary to mitigate
risks.

e Minor Spills:
o Remove all ignition sources from the area.[7]
o Ventilate the space.[1]

o Contain the spill and absorb it with a non-combustible, inert material such as sand, earth,
or vermiculite.[3][7]

o Collect the contaminated absorbent material using spark-free tools and place it in a
sealed, labeled container for hazardous waste disposal.[7]

e Major Spills:
o Evacuate personnel from the immediate area and move upwind.[7]
o Alert your institution's emergency response team or EHS office immediately.[7]

Hazard and Classification Data

The following table summarizes key quantitative data for methoxypropanol, essential for its
proper handling and transportation.
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Parameter Value Reference
GHS Hazard Statements H226, H336, H360 [3][10]
Flammable liquid and vapour;
o May cause drowsiness or
Description T N
dizziness; May damage fertility
or the unborn child.
UN Number 3092 [11]
Hazard Class 3 (Flammable Liquid) [41[12]
Packing Group 1 [4][11]
Flash Point 33°C (91.4°F) [4][10]

EPA Waste Code

D001 (Ignitability)

[7]

Disposal Workflow Diagram

The diagram below illustrates the decision-making process and procedural flow for the proper

disposal of methoxypropanol.
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Phase 1: Preparation & Collection
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Phase 2: On-Sife Accumulation
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'
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Phase 3: Fwal Disposal
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'
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i

Schedule and Complete
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End: Proper Disposal Complete
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Caption: Workflow for the safe disposal of methoxypropanol.
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Disclaimer: This guide provides general procedures. Always consult your institution's specific
safety protocols and local regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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